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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B1682547

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 2,3,5-Trimethacarb-d3. The information presented herein is crucial for
maintaining the integrity of this isotopically labeled compound, ensuring its suitability for use as
an internal standard in analytical methodologies and for various research applications. The
stability of 2,3,5-Trimethacarb-d3 is inferred from data available for its unlabeled counterpart,
2,3,5-Trimethacarb, as specific stability studies on the deuterated analog are not extensively
available in public literature. Deuterium labeling is generally considered to have a minimal
effect on the chemical stability of a molecule, although it can influence the rate of metabolic
degradation.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,3,5-Trimethacarb-d3 is presented
below.
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Property Value

Chemical Formula C11H12D3NO:2
Molecular Weight 196.26 g/mol
Appearance Off-white to brown solid
CAS Number 12407-86-2

(2,3,5-trimethylphenyl) N-
Synonyms . .
(trideuteriomethyl)carbamate

Stability Profile

The stability of 2,3,5-Trimethacarb-d3 is influenced by several environmental factors, including
pH, light, and temperature. The primary degradation pathways for the parent compound, and
therefore presumed for the deuterated analog, are hydrolysis and atmospheric photolysis.

Hydrolytic Stability

Hydrolysis is a significant degradation pathway for 2,3,5-Trimethacarb, with the rate being
highly dependent on the pH of the aqueous solution. The compound is most stable in acidic to
neutral conditions and decomposes in alkaline environments.

pH Half-life (t'%)

4 Stable

7 Approximately 40 days
8 Approximately 3 days
>8 Rapid decomposition

Note: Data is for the unlabeled 2,3,5-Trimethacarb and is intended to provide a conservative

estimate for the deuterated analog.

Photolytic Stability
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2,3,5-Trimethacarb is considered to be relatively stable to light in its solid form and in aqueous

solutions. However, in the atmosphere, it is susceptible to degradation by photochemically

produced hydroxyl radicals.

Condition

Stability

Solid State (light exposure)

Stable

Aqueous Solution (light exposure)

Relatively Stable

Atmospheric (vapor phase)

Degradation by hydroxyl radicals

Thermal Stability

While specific thermal degradation studies are not readily available, carbamate pesticides are

generally stable at ambient and refrigerated temperatures. Elevated temperatures can

accelerate degradation, particularly in the presence of moisture or other reactive species.

Recommended Storage Conditions

To ensure the long-term stability and integrity of 2,3,5-Trimethacarb-d3, the following storage

conditions are recommended:

Condition Recommendation
Store at 2-8°C for long-term storage. Room
Temperature .
temperature is acceptable for short-term use.
Light Store in a light-resistant container to protect
[
d from photolytic degradation.
Store in a tightly sealed container to protect
Atmosphere ] ] ]
from atmospheric moisture and contaminants.
H Avoid storage in basic solutions to prevent
P hydrolysis.
Experimental Protocols
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The following are generalized protocols for assessing the stability of 2,3,5-Trimethacarb-d3,
based on established OECD and ICH guidelines for pesticide and drug stability testing.

Hydrolysis Stability Study (Adapted from OECD
Guideline 111)

This study is designed to determine the rate of hydrolysis of 2,3,5-Trimethacarb-d3 in aqueous
solutions at different pH values.
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(Z,S,S-Trimethacarb-d::)

Hydrolysis

(Alkaline Conditions)

Degradation Products

G,B,S—Trimethylphenol' (Methylamine—d?) (Carbon Dioxide)

Click to download full resolution via product page

» To cite this document: BenchChem. [Stability and Storage of 2,3,5-Trimethacarb-d3: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682547#2-3-5-trimethacarb-d3-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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